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Compound of Interest

Compound Name: 3-Quinuclidinone hydrochloride

Cat. No.: B049488 Get Quote

An In-depth Technical Guide to 3-Quinuclidinone
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 3-Quinuclidinone hydrochloride (CAS No: 1193-65-3). This versatile bicyclic

amine derivative is a crucial building block in the synthesis of a wide array of pharmaceutical

compounds and holds significant interest for researchers in medicinal chemistry and drug

development.

Core Physical and Chemical Properties
3-Quinuclidinone hydrochloride is a white to off-white crystalline powder.[1][2] It is known for

its stability and solubility in water, which makes it a convenient intermediate for various

synthetic applications.[1][3]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of 3-
Quinuclidinone hydrochloride.
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Property Value Source(s)

Molecular Formula C₇H₁₁NO·HCl [1][4][5]

Molecular Weight 161.63 g/mol [1][4][6]

Melting Point >300 °C (decomposes) [4][7][8]

Boiling Point 204.9 °C at 760 mmHg [7]

Solubility

Soluble in water and methanol;

insoluble in ether, THF, and

toluene.[1][4][5]

[5]

pKa

7.2 (for the conjugate acid of

the free base, 3-

Quinuclidinone)

[9]

Appearance
White to off-white crystalline

powder
[1][2]

Hygroscopicity Hygroscopic [2]

CAS Number 1193-65-3 [1][7]

Spectral Data
Spectral analysis is crucial for the identification and characterization of 3-Quinuclidinone
hydrochloride.

¹H NMR: Proton NMR spectra are available for 3-Quinuclidinone hydrochloride, providing

characteristic peaks for the protons in its bicyclic structure.[10]

IR: Infrared spectroscopy data is also available, which can be used to identify the functional

groups present in the molecule.[11]

Experimental Protocols
The synthesis of 3-Quinuclidinone hydrochloride is a well-established process in organic

chemistry. One common method is the Dieckmann condensation.[9]
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Synthesis via Dieckmann Condensation
A widely cited method for the synthesis of 3-Quinuclidinone hydrochloride involves the

Dieckmann condensation of a piperidine derivative.[9][12]

Materials:

1-Carbethoxymethyl-4-carbethoxypiperidine

Potassium tert-butoxide

Toluene

Tetrahydrofuran (THF)

Sulfuric acid

Sodium hydroxide

Chloroform

Sodium sulfate

Isopropyl alcohol

Hydrochloric acid

Procedure:

A solution of 1-carbethoxymethyl-4-carbethoxypiperidine in toluene is added dropwise to a

refluxing mixture of potassium tert-butoxide in toluene and THF. The mixture is stirred at

reflux for several hours.

Dilute sulfuric acid is then added dropwise to the reaction mass at a controlled temperature.

The aqueous layer is collected, heated to reflux, and maintained for several hours to effect

hydrolysis and decarboxylation.

The pH of the mixture is adjusted with a sodium hydroxide solution.
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The product is extracted with chloroform, and the organic layer is dried over sodium sulfate.

The solvent is removed under reduced pressure to yield the crude 3-Quinuclidinone base.

The crude product is purified, often by crystallization from hexane.

The purified base is then dissolved in a suitable solvent like isopropyl alcohol, and

hydrochloric acid is added to precipitate the hydrochloride salt.[12]

The resulting 3-Quinuclidinone hydrochloride is collected by filtration, washed, and dried.

[12]

Key Applications and Logical Relationships
3-Quinuclidinone hydrochloride serves as a pivotal intermediate in the synthesis of a variety

of biologically active molecules.[3] Its rigid bicyclic structure provides a valuable scaffold for

designing ligands for various receptors.

It is a key precursor in the synthesis of cevimeline, a muscarinic M1 and M3 receptor agonist

used for the treatment of dry mouth associated with Sjögren's syndrome.[2] It is also utilized in

the preparation of novel ligands for cannabinoid receptors (CB1 and CB2).[2] Furthermore, its

derivatives are investigated as potential therapeutic agents for neurological disorders.[3] The

compound is also used in the development of organometallic catalysts and as a reagent in

broader organic synthesis.[3][5]
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Synthetic Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis of 3-Quinuclidinone
hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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